4-Difluoromethoxy-benzenediazonium tetrafluoroborate

• Molecular Formula: C7H5BF6N2O
• Molecular Weight: 257.93 g/mol
• IUPAC Name: 4-(difluoromethoxy)benzenediazonium;tetrafluoroborate
• InChI: InChI=1S/C7H5F2N2O.BF4/c8-7(9)12-6-3-1-5(11-10)2-4-6;2-1(3,4)5/h1-4,7H;/q+1;-1
• InChI Key: OFXNHFCCZGMNQE-UHFFFAOYSA-N
• Canonical SMILES: [B-](F)(F)(F)F.C1=CC(=CC=C1[N+]#N)OC(F)F

Description

4-Difluoromethoxy-benzenediazonium tetrafluoroborate is a useful research compound. Its molecular formula is C7H5BF6N2O and its molecular weight is 257.93 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-(Difluoromethoxy)aniline (796 mg, 5 mmol) was dissolved in tetrafluoroboric acid (2.38 g, 1.7 ml, 13.0 mmol) and water (2 ml). After cooling to 0° C., a solution of sodium nitrite (345 mg, 5.0 mmol) in water (0.75 ml) was slowly added. The mixture was stirred for 30 min and the thick precipitate was collected by filtration and washed with diethylether (about 3 ml). The light red solid was dissolved in 1.5 ml of acetone and 5 ml of diethylether was added. After stirring for 15 min with cooling, the white solid was filtered, washed with diethylether and dried at HV for 15 min to yield 4-difluoromethoxy-benzenediazonium tetrafluoroborate.